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Compound of Interest

Compound Name: AF555 Nhs
Cat. No.: B15555274
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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core spectral
properties of the AF555 NHS dye, a widely used fluorescent label in biological research and
drug development. This document details the dye's key characteristics, provides standardized
experimental protocols for its characterization, and presents quantitative data in a clear,
comparative format.

Introduction

AF555 NHS ester is a bright, orange-red fluorescent dye that belongs to the class of
rhodamine derivatives. The N-hydroxysuccinimidyl (NHS) ester functional group allows for the
covalent labeling of primary amines on proteins, antibodies, and other biomolecules, forming a
stable amide bond. Its excellent photostability and high fluorescence quantum yield make it a
popular choice for a variety of applications, including fluorescence microscopy, flow cytometry,
and immunofluorescence-based assays.

Core Spectral and Photophysical Properties
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The spectral characteristics of AF555 NHS dye are crucial for designing and interpreting

fluorescence-based experiments. The key quantitative parameters are summarized in the table

below.
Property Value Notes
Maximum Excitation
~555 nm
Wavelength (Aex)
Maximum Emission
~565 - 572 nm [1][2]

Wavelength (Aem)

Molar Extinction Coefficient (g)

~150,000 - 155,000 cm-1M-1

[1][2] At the absorption

maximum.

Fluorescence Quantum Yield
(P)

~0.10

In aqueous solution.

Molecular Weight

~1250 g/mol

[1]

Recommended Laser Lines

532 nm, 555 nm, 561 nm

Commonly Used Filter Sets

TRITC (Tetramethylrhodamine)

Key Features:

» High Brightness: The combination of a high extinction coefficient and a reasonable quantum

yield results in bright fluorescent conjugates.

o Excellent Photostability: AF555 is significantly more resistant to photobleaching than

spectrally similar dyes like Cy3, allowing for longer exposure times and more robust imaging.

[3]

e pH Insensitivity: The fluorescence of AF555 is stable over a broad pH range (pH 4-10), which

is advantageous for experiments in various biological buffers.[1][2][4]

o Water Solubility: The dye is water-soluble, simplifying conjugation reactions in aqueous

environments.[1][2]
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Experimental Protocols

This section provides detailed methodologies for key experiments related to the
characterization and use of AF555 NHS dye.

Determination of Spectral Properties

The following diagram illustrates the general workflow for characterizing the spectral properties
of a fluorescent dye like AF555.
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Workflow for Spectral Characterization of AF555 Dye.

Protocol for Determining Molar Extinction Coefficient:

o Preparation of Stock Solution: Prepare a concentrated stock solution of AF555 NHS ester in
high-quality anhydrous dimethyl sulfoxide (DMSO).

e Preparation of Working Solutions: Prepare a series of dilutions of the stock solution in a
suitable buffer (e.g., phosphate-buffered saline, pH 7.4).

o Absorbance Measurement: Using a spectrophotometer, measure the absorbance of each
dilution at the absorption maximum (~555 nm).
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» Calculation: Plot absorbance versus concentration. The molar extinction coefficient (€) can
be calculated from the slope of the line according to the Beer-Lambert law (A = ecl), where A
is the absorbance, c is the molar concentration, and | is the path length of the cuvette in cm.

Protocol for Determining Fluorescence Quantum Yield (Comparative Method):

o Selection of a Standard: Choose a well-characterized fluorescent standard with a known
quantum yield and spectral properties similar to AF555 (e.g., Rhodamine 6G).

o Absorbance Matching: Prepare dilute solutions of the AF555 sample and the standard in the
same solvent, adjusting their concentrations so that they have the same absorbance at the
excitation wavelength.

» Fluorescence Measurement: Record the fluorescence emission spectra of both the AF555
solution and the standard solution under identical experimental conditions (e.g., excitation
wavelength, slit widths).

o Calculation: The quantum yield of the AF555 dye (®sample) can be calculated using the
following equation: ®sample = dstandard * (Isample / Istandard) * (Astandard / Asample) *
(nsample2 / nstandard2) Where:

o @ is the quantum yield
o |is the integrated fluorescence intensity
o Ais the absorbance at the excitation wavelength

o nis the refractive index of the solvent

Protein Labeling with AF555 NHS Ester

The following diagram outlines the key steps for conjugating AF555 NHS ester to a protein.
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Workflow for Protein Labeling with AF555 NHS Ester.

Detailed Protocol:
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e Protein Preparation: Ensure the protein solution is in an amine-free buffer (e.g., PBS) at a
concentration of at least 2 mg/mL for optimal results.[1]

e pH Adjustment: Adjust the pH of the protein solution to 8.3-8.5 using a sodium bicarbonate
buffer. This is the optimal pH range for the reaction between the NHS ester and primary

amines.

o Dye Preparation: Dissolve the AF555 NHS ester in anhydrous DMSO immediately before
use to a concentration of ~10 mg/mL.

o Labeling Reaction: Add the dissolved dye to the protein solution while gently vortexing. The
molar ratio of dye to protein should be optimized for each specific protein, but a starting point
of 10:1 to 15:1 is recommended.

 Incubation: Incubate the reaction mixture for 1 hour at room temperature, protected from
light.

 Purification: Remove the unreacted dye from the labeled protein using a size-exclusion
chromatography column (e.g., Sephadex G-25).

o Characterization (Degree of Labeling): The degree of labeling (DOL), which is the average
number of dye molecules per protein, can be determined by measuring the absorbance of
the conjugate at 280 nm (for the protein) and 555 nm (for the dye). The following equation
can be used: DOL = (A555 * gprotein) / [(A280 - (A555 * CF280)) * edye] Where:

o A555 and A280 are the absorbances at 555 nm and 280 nm, respectively.

o gprotein and edye are the molar extinction coefficients of the protein and the dye,
respectively.

o CF280 is a correction factor for the dye's absorbance at 280 nm.

Photostability Measurement

The following diagram illustrates a general approach to quantifying the photostability of AF555.
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Workflow for Photostability Measurement.

Protocol:

Sample Preparation: Prepare a sample of AF555-conjugated biomolecule (e.g., antibody)
immobilized on a microscope slide.

» Microscope Setup: Place the slide on the stage of a fluorescence microscope equipped with
a suitable laser line (e.g., 561 nm) and filter set.

e Image Acquisition: Select a region of interest (ROI) and acquire an initial image (t=0).

e Photobleaching: Continuously illuminate the ROI with the excitation light at a constant
intensity.

o Time-Lapse Imaging: Acquire a series of images of the ROI at regular time intervals until the
fluorescence intensity has significantly decreased.

e Data Analysis:
o Measure the mean fluorescence intensity within the ROI for each image in the time series.
o Plot the normalized fluorescence intensity as a function of time.

o Determine the photobleaching half-life (t1/2), which is the time it takes for the fluorescence
intensity to decrease to 50% of its initial value.

Storage and Handling
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o AF555 NHS Ester (lyophilized powder): Store at -20°C, desiccated, and protected from light.
[5] When stored properly, the reactive dye is stable for at least one year.

o Reconstituted AF555 NHS Ester (in DMSO): Use immediately or aliquot and store at -20°C
for short-term storage (up to a few weeks). Avoid repeated freeze-thaw cycles.

o AF555-labeled Conjugates: Store at 4°C for short-term storage or at -20°C for long-term
storage, protected from light. The addition of a carrier protein (e.g., 0.1% BSA) can improve
stability.

Conclusion

AF555 NHS dye is a versatile and robust fluorescent probe with excellent spectral properties
for a wide range of biological applications. Its high brightness, photostability, and pH
insensitivity make it a reliable choice for demanding fluorescence imaging and detection
experiments. By following the detailed protocols provided in this guide, researchers can
effectively characterize, conjugate, and utilize AF555 NHS dye to generate high-quality,
reproducible data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [AF555 NHS Dye: A Comprehensive Technical Guide to
its Spectral Properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555274/docs#af555-nhs-dye-a-comprehensive-
technical-guide-to-its-spectral-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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